Cas no 2640934-79-6 (N-(4-bromo-3-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine)

• Product Name: N-(4-bromo-3-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine
• CAS No: 2640934-79-6
• MF: C₁₅H₁₆BrN₅O
• MW: 362.22444152832
• CID: 5316345
• PubChem ID: 155799369
• Update Time: 2025-10-29

N-(4-bromo-3-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromo-3-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine
• AKOS040731562
• F6796-0465
• 2640934-79-6
• N-(4-bromo-3-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine

• Inchi： 1S/C15H16BrN5O/c1-10-7-11(3-4-12(10)16)20-14-13-15(18-8-17-14)21(9-19-13)5-6-22-2/h3-4,7-9H,5-6H2,1-2H3,(H,17,18,20)
• InChI Key： KIAXQWOBJXCFDR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)NC1=C2C(=NC=N1)N(C=N2)CCOC

Computed Properties

• Exact Mass: 361.05382g/mol
• Monoisotopic Mass: 361.05382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 518.6±60.0 °C(Predicted)
• pka: 2.56±0.10(Predicted)

Additional information on N-(4-bromo-3-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine

Introduction to N-(4-bromo-3-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine (CAS No. 2640934-79-6)

N-(4-bromo-3-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2640934-79-6, represents a unique structural motif that combines a purine core with an aromatic ring system, making it a promising candidate for various biological and medicinal applications.

The molecular structure of N-(4-bromo-3-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine features a purine ring system, which is a fundamental component in many nucleoside analogs and pharmaceutical agents. The presence of a bromo substituent on the phenyl ring and an ethyl group with a methoxy substituent at the 9-position introduces specific electronic and steric properties that can influence its reactivity and biological activity. This compound's design reflects a deliberate attempt to optimize its pharmacokinetic and pharmacodynamic profiles, making it an intriguing subject for further investigation.

In recent years, the development of novel therapeutic agents has been heavily influenced by the need for compounds that exhibit high selectivity and efficacy while minimizing side effects. The structural features of N-(4-bromo-3-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine align well with these requirements. The bromo group on the aromatic ring can serve as a handle for further functionalization, allowing chemists to explore diverse derivatives through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Additionally, the methoxyethyl side chain at the 9-position of the purine ring can enhance solubility and metabolic stability, crucial factors for drug development.

The purine scaffold is particularly significant in medicinal chemistry due to its prevalence in natural nucleosides like adenosine and guanosine. Modifications to this core structure have led to numerous successful drugs, including antiviral agents, anticancer drugs, and immunomodulators. The compound in question, N-(4-bromo-3-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine, builds upon this established framework by incorporating specific substituents that may confer novel biological activities.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of both electrophilic and nucleophilic sites within its structure allows for multiple points of modification, enabling chemists to design highly customized derivatives. For instance, the bromo group can be replaced with other functional groups through palladium-catalyzed reactions, while the methoxyethyl side chain can be altered to improve pharmacokinetic properties or to target specific biological pathways.

The synthesis of N-(4-bromo-3-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine involves multi-step organic transformations that showcase advanced synthetic methodologies. Key steps include the formation of the purine ring system through condensation reactions, followed by selective functionalization of the aromatic ring and side chains. The use of protecting group strategies is essential to ensure regioselectivity and prevent unwanted side reactions. Advanced techniques such as flow chemistry have also been explored to improve yield and scalability in the synthesis process.

In terms of biological activity, preliminary studies suggest that N-(4-bromo-3-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine may exhibit inhibitory effects on certain enzymes or receptors relevant to diseases such as cancer or inflammation. The combination of structural elements known to interact with biological targets makes this compound a valuable candidate for high-throughput screening (HTS) campaigns. Furthermore, computational modeling techniques have been employed to predict potential binding modes and interactions, providing insights into its mechanism of action.

The field of drug discovery has seen significant advancements in recent years due to the integration of computational biology and artificial intelligence (AI). These technologies have enabled researchers to rapidly identify promising candidates from large libraries of compounds. N-(4-bromo-3-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine exemplifies how traditional medicinal chemistry principles can be augmented with modern computational tools to accelerate the discovery process.

The development of novel therapeutic agents often requires extensive optimization to achieve desired pharmacological properties. In vitro assays are conducted to evaluate the compound's potency against target enzymes or receptors, while in vivo studies provide insights into its efficacy and safety profiles. Preclinical trials are essential before human testing can begin, ensuring that potential risks are thoroughly assessed. The structural features of N-(4-bromo-3-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine make it an attractive candidate for these studies due to its modularity and synthetic accessibility.

The impact of this compound extends beyond academic research; it has potential applications in industrial settings where novel intermediates are needed for drug production. The ability to efficiently synthesize complex molecules like N-(4-bromo-3-methylphenyl)-9-(2-methoxyethyl) -9H-purin -6-am ine underscores the importance of robust synthetic methodologies in modern pharmaceutical manufacturing.

In conclusion, N-(< strong >4-bromo - 3 - methyl phenyl strong >) - 9 - (< strong > 2 - meth oxy eth yl strong >) - 9 H - purin - 6 - am ine (CAS No . 2640934 - 79 - 6 ) is a structurally interesting compound with significant potential in pharmaceutical research . Its unique combination of functional groups , synthetic accessibility , and predicted biological activity make it a valuable asset for drug discovery efforts . As research continues , this compound is likely to play an important role in developing new therapeutic agents that address unmet medical needs . p >